Cas no 1358481-43-2 (N-(2,4-dimethylphenyl)-2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide)

• Product Name: N-(2,4-dimethylphenyl)-2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide
• CAS No: 1358481-43-2
• MF: C₂₀H₁₉N₅OS
• MW: 377.462762117386
• CID: 5345200
• Update Time: 2025-07-01

N-(2,4-dimethylphenyl)-2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethylphenyl)-2-((1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)thio)acetamide
• N-(2,4-dimethylphenyl)-2-[(1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)sulfanyl]acetamide
• N-(2,4-dimethylphenyl)-2-[(1-methyl[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)thio]acetamide
• N-(2,4-dimethylphenyl)-2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide

• Inchi： 1S/C20H19N5OS/c1-12-8-9-15(13(2)10-12)21-18(26)11-27-20-19-24-23-14(3)25(19)17-7-5-4-6-16(17)22-20/h4-10H,11H2,1-3H3,(H,21,26)
• InChI Key： XMCNYYLMQSWBAB-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C)=CC=1C)=O)C1C2=NN=C(C)N2C2C=CC=CC=2N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 535
• XLogP3: 4.4
• Topological Polar Surface Area: 97.5

Additional information on N-(2,4-dimethylphenyl)-2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide

Comprehensive Analysis of N-(2,4-dimethylphenyl)-2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide (CAS No. 1358481-43-2)

The compound N-(2,4-dimethylphenyl)-2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide (CAS No. 1358481-43-2) is a highly specialized heterocyclic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical research and material science. This triazoloquinoxaline derivative combines a quinoxaline core with a triazole ring, creating a scaffold that exhibits remarkable bioactivity and chemical stability. Researchers are particularly interested in its sulfanylacetamide side chain, which may contribute to its binding affinity in biological systems.

In the context of current scientific trends, this compound aligns with the growing demand for small-molecule modulators in drug discovery. The triazolo[4,3-a]quinoxaline moiety is structurally similar to several known kinase inhibitors, making it a potential candidate for targeted therapy development. Recent searches in scientific databases reveal increasing interest in questions like "How does the methyl group affect triazoloquinoxaline reactivity?" and "What are the synthetic routes for sulfanylacetamide derivatives?" – topics directly relevant to this compound's chemistry.

The 2,4-dimethylphenyl substituent in this molecule provides enhanced lipophilicity, a property crucial for membrane permeability in potential pharmaceutical applications. Computational studies suggest that the 1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl portion may participate in π-stacking interactions, a feature that could be exploited in molecular design. These characteristics make the compound particularly interesting for researchers investigating structure-activity relationships in medicinal chemistry.

From a synthetic chemistry perspective, the preparation of CAS 1358481-43-2 involves sophisticated heterocyclic condensation techniques. The sulfanyl linkage between the acetamide and triazoloquinoxaline components represents an important synthetic challenge that has been addressed through innovative thioether formation methodologies. Recent publications have highlighted improved yields in similar compounds using microwave-assisted synthesis, reflecting current optimization trends in organic synthesis.

The compound's potential extends beyond pharmaceutical applications. Its conjugated π-system and electron-rich heterocycles make it a candidate for organic electronic materials. Researchers exploring OLED technologies and molecular sensors have shown interest in related structures, as evidenced by search queries like "triazoloquinoxaline fluorescence properties" and "quinoxaline derivatives for optoelectronics". The methyl groups at positions 2 and 4 of the phenyl ring may offer steric control in supramolecular assembly, adding another dimension to its material science applications.

Analytical characterization of N-(2,4-dimethylphenyl)-2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide typically employs advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry, and X-ray crystallography. The compound's crystalline properties have become a point of investigation, with researchers examining how the molecular packing influences its physical characteristics. This aligns with broader interests in crystal engineering and polymorphism studies, as reflected in recent literature searches.

In biological systems, preliminary studies of related compounds suggest possible interactions with enzyme active sites and receptor binding domains. The acetamide functionality in particular may participate in hydrogen bonding networks, while the triazoloquinoxaline system could engage in aromatic interactions. These features have sparked discussions about potential structure-based drug design applications, with researchers querying databases for information on "triazoloquinoxaline-protein docking studies" and "sulfanylacetamide bioisosteres".

The stability profile of CAS 1358481-43-2 under various conditions is another area of active investigation. Modern computational chemistry tools allow for prediction of its degradation pathways and metabolic fate, topics that frequently appear in recent scientific searches. The compound's hydrolytic stability and photochemical behavior are particularly relevant to formulation scientists and researchers developing analytical methods for similar structures.

From a regulatory perspective, while N-(2,4-dimethylphenyl)-2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide is not currently classified as problematic, its structural features necessitate careful consideration in research protocols and handling procedures. The scientific community continues to develop best practices for working with such specialty chemicals, as evidenced by search trends focusing on "safe handling of heterocyclic acetamides" and "waste disposal of sulfur-containing research compounds".

Future research directions for this compound likely include exploration of its structure-activity relationships through systematic derivatization studies, investigation of its physicochemical properties under various conditions, and evaluation of its potential in materials science applications. The growing body of literature on related triazoloquinoxaline derivatives suggests that CAS 1358481-43-2 may serve as a valuable chemical probe or intermediate in multiple research domains, making it a compound of continuing interest to both academic and industrial researchers.